Cas no 1082502-18-8 ((3-methoxyphenyl)(piperidin-4-yl)methanol)

• Product Name: (3-methoxyphenyl)(piperidin-4-yl)methanol
• CAS No: 1082502-18-8
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• MDL: MFCD11581683
• CID: 1185609
• PubChem ID: 45599154
• Update Time: 2025-05-24

(3-methoxyphenyl)(piperidin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-methoxyphenyl)-piperidin-4-ylmethanol
• (3-Methoxy-phenyl)-piperidin-4-yl-methanol
• CTK8E2689
• (3-Methoxy-phenyl)-piperidin-4-yl-methanol;
• (3-methoxyphenyl)(piperidin-4-yl)methanol
• CS-0352522
• EN300-322078
• 1082502-18-8
• AKOS017561902
• DTXSID60670748

• MDL： MFCD11581683
• Inchi： 1S/C13H19NO2/c1-16-12-4-2-3-11(9-12)13(15)10-5-7-14-8-6-10/h2-4,9-10,13-15H,5-8H2,1H3
• InChI Key： XILQNTZEDHMQDT-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C=1)OC)C1CCNCC1

Computed Properties

• Exact Mass: 221.14200
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.49000
• LogP: 2.05700

Additional information on (3-methoxyphenyl)(piperidin-4-yl)methanol

Comprehensive Overview of (3-methoxyphenyl)(piperidin-4-yl)methanol (CAS No. 1082502-18-8)

(3-methoxyphenyl)(piperidin-4-yl)methanol, with the CAS registry number 1082502-18-8, is a chemically significant compound that has garnered attention in pharmaceutical and organic chemistry research. This molecule features a unique structural combination of a piperidine ring and a methoxyphenyl group, linked through a methanol bridge. Such a configuration is often explored for its potential bioactivity, particularly in the development of central nervous system (CNS) therapeutics and receptor modulators.

The compound's piperidin-4-yl moiety is a common pharmacophore in drug design, known for its versatility in interacting with biological targets. Meanwhile, the 3-methoxyphenyl group contributes to the molecule's lipophilicity, which can influence its pharmacokinetic properties. Researchers are particularly interested in how these structural elements affect blood-brain barrier permeability and metabolic stability, two critical factors in CNS drug development.

In recent years, the demand for novel piperidine derivatives has surged, driven by their applications in treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression. (3-methoxyphenyl)(piperidin-4-yl)methanol is often discussed in the context of structure-activity relationship (SAR) studies, where its modifications are evaluated for enhanced efficacy and reduced side effects. This aligns with the growing trend of precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, the preparation of 1082502-18-8 typically involves Grignard reactions or reductive amination techniques. The compound's chiral center at the methanol bridge also makes it a candidate for asymmetric synthesis, a hot topic in modern organic chemistry. Enantioselective versions of this molecule could lead to more targeted biological effects, addressing the industry's push for green chemistry and sustainable synthesis.

Analytical characterization of (3-methoxyphenyl)(piperidin-4-yl)methanol often employs techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure purity and confirm structural integrity, which are vital for both research and potential commercial applications. The compound's solubility and stability under various conditions are also frequently studied, as these properties dictate its suitability for formulation.

Given the rising interest in neuroprotective agents and cognitive enhancers, CAS 1082502-18-8 is increasingly featured in patent literature and academic journals. Its potential as a lead compound for further optimization makes it a subject of ongoing investigation. Researchers are particularly keen on understanding its interactions with neurotransmitter receptors and ion channels, which could unlock new therapeutic avenues.

In summary, (3-methoxyphenyl)(piperidin-4-yl)methanol represents a promising scaffold in medicinal chemistry. Its structural features and potential applications align with current trends in drug discovery and neuroscience research. As the scientific community continues to explore its properties, this compound may well play a pivotal role in the development of next-generation therapeutics.